Cas no 2377607-65-1 ((5-Fluoro-2-methanesulfonylphenyl)boronic acid)

• Product Name: (5-Fluoro-2-methanesulfonylphenyl)boronic acid
• CAS No: 2377607-65-1
• MF: C₇H₈BFO₄S
• MW: 218.010424613953
• CID: 5155309
• Update Time: 2025-05-19

(5-Fluoro-2-methanesulfonylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-2-methanesulfonylphenyl)boronic acid
• Boronic acid, B-[5-fluoro-2-(methylsulfonyl)phenyl]-

• Inchi： 1S/C7H8BFO4S/c1-14(12,13)7-3-2-5(9)4-6(7)8(10)11/h2-4,10-11H,1H3
• InChI Key： KZGPWUZFZLJLEV-UHFFFAOYSA-N
• SMILES： B(C1=CC(F)=CC=C1S(C)(=O)=O)(O)O

Additional information on (5-Fluoro-2-methanesulfonylphenyl)boronic acid

Comprehensive Overview of (5-Fluoro-2-methanesulfonylphenyl)boronic acid (CAS No. 2377607-65-1)

(5-Fluoro-2-methanesulfonylphenyl)boronic acid (CAS No. 2377607-65-1) is a highly specialized boronic acid derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique fluoro and methanesulfonyl functional groups, serves as a critical intermediate in the synthesis of advanced small-molecule drugs and bioconjugates. Its molecular structure, featuring a boronic acid moiety, enables versatile applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic chemistry.

The growing demand for boron-containing compounds in drug discovery has positioned (5-Fluoro-2-methanesulfonylphenyl)boronic acid as a focal point for researchers exploring targeted therapies. Recent trends highlight its potential in developing kinase inhibitors and proteolysis-targeting chimeras (PROTACs), two areas dominating the pharmaceutical innovation landscape. With the rise of precision medicine, this compound's ability to facilitate selective biomolecular interactions aligns with the industry's shift toward personalized treatment solutions.

From a synthetic chemistry perspective, the methanesulfonyl group in this compound enhances its reactivity in palladium-catalyzed reactions, making it invaluable for constructing complex heterocyclic frameworks. Researchers frequently search for "boronic acid building blocks" or "fluoroaryl boronic acids" to identify high-performance reagents like CAS No. 2377607-65-1. Its stability under diverse reaction conditions further supports its utility in high-throughput screening and combinatorial chemistry workflows.

Environmental and safety considerations are paramount when handling (5-Fluoro-2-methanesulfonylphenyl)boronic acid. While not classified as hazardous, proper storage in anhydrous conditions is recommended to preserve its reactivity. The compound's low toxicity profile and compatibility with green chemistry principles have made it a preferred choice for sustainable synthesis routes, addressing the increasing demand for eco-friendly reagents in industrial applications.

In material science, this boronic acid derivative contributes to the development of organic electronic materials and sensors. Its electron-withdrawing substituents enable precise tuning of conjugated polymer properties, a topic frequently explored in searches for "advanced functional materials." As the Internet of Things (IoT) and wearable technology sectors expand, the role of such compounds in creating flexible electronics continues to gain traction.

Analytical characterization of CAS No. 2377607-65-1 typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry, ensuring compliance with stringent quality control standards. Suppliers emphasizing "high-purity boronic acids" often highlight these analytical protocols to meet the needs of GMP manufacturing and academic research institutions.

The future outlook for (5-Fluoro-2-methanesulfonylphenyl)boronic acid remains robust, driven by its interdisciplinary applications. As AI-assisted drug design (AIDD) accelerates the discovery of novel bioactive compounds, this boronic acid's role as a molecular scaffold will likely expand. Its integration into automated synthesis platforms further underscores its relevance in the era of digital chemistry and lab automation.